Cas no 2098123-94-3 (3-(5-Amino-3-cyclopropyl-1H-pyrazol-1-yl)-1$l^{6}-thiolane-1,1-dione hydrochloride)

3-(5-Amino-3-cyclopropyl-1H-pyrazol-1-yl)-1$l^{6}-thiolane-1,1-dione hydrochloride structure
2098123-94-3 structure
Product Name:3-(5-Amino-3-cyclopropyl-1H-pyrazol-1-yl)-1$l^{6}-thiolane-1,1-dione hydrochloride
CAS No:2098123-94-3
MF:C10H16ClN3O2S
MW:277.770939826965
CID:4774822
Update Time:2023-08-17

3-(5-Amino-3-cyclopropyl-1H-pyrazol-1-yl)-1$l^{6}-thiolane-1,1-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)-1$l^{6}-thiolane-1,1-dione hydrochloride
    • 5-cyclopropyl-2-(1,1-dioxothiolan-3-yl)pyrazol-3-amine;hydrochloride
    • 3-(5-Amino-3-cyclopropyl-1H-pyrazol-1-yl)-1$l^{6}-thiolane-1,1-dione hydrochloride
    • Inchi: 1S/C10H15N3O2S.ClH/c11-10-5-9(7-1-2-7)12-13(10)8-3-4-16(14,15)6-8;/h5,7-8H,1-4,6,11H2;1H
    • InChI Key: KUNZPAPTAIZFAI-UHFFFAOYSA-N
    • SMILES: Cl.S1(CCC(C1)N1C(=CC(C2CC2)=N1)N)(=O)=O

Computed Properties

  • Exact Mass: 277.0651756 g/mol
  • Monoisotopic Mass: 277.0651756 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 374
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 86.4
  • Molecular Weight: 277.77

3-(5-Amino-3-cyclopropyl-1H-pyrazol-1-yl)-1$l^{6}-thiolane-1,1-dione hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A216916-100mg
3-(5-amino-3-cyclopropyl-1h-pyrazol-1-yl)-1$l^{6}-thiolane-1,1-dione hydrochloride
2098123-94-3
100mg
$ 95.00 2022-06-08
TRC
A216916-500mg
3-(5-amino-3-cyclopropyl-1h-pyrazol-1-yl)-1$l^{6}-thiolane-1,1-dione hydrochloride
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500mg
$ 365.00 2022-06-08
TRC
A216916-1g
3-(5-amino-3-cyclopropyl-1h-pyrazol-1-yl)-1$l^{6}-thiolane-1,1-dione hydrochloride
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$ 570.00 2022-06-08
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3-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)-1$l^{6}-thiolane-1,1-dione hydrochloride
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$361.0 2023-09-06
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F2158-1855-0.5g
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$380.0 2023-09-06
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3-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)-1$l^{6}-thiolane-1,1-dione hydrochloride
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$401.0 2023-09-06
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F2158-1855-2.5g
3-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)-1$l^{6}-thiolane-1,1-dione hydrochloride
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